Cas no 1185299-88-0 (4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride)

• Product Name: 4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride
• CAS No: 1185299-88-0
• MF: C₁₇H₂₈ClNO
• MW: 297.863324165344
• CID: 3045993
• PubChem ID: 46735756
• Update Time: 2025-05-23

4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidinehydrochloride
• 4-(2-[4-(TERT-BUTYL)PHENOXY]ETHYL)PIPERIDINE
• 4-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride
• AKOS015847029
• 4-[2-(4-tert-butylphenoxy)ethyl]piperidine;hydrochloride
• 1185299-88-0
• 4-(2-(4-(tert-Butyl)phenoxy)ethyl)piperidine hydrochloride
• 4-[2-(4-tert-butylphenoxy)ethyl]piperidine hydrochloride
• 4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride

• Inchi： 1S/C17H27NO.ClH/c1-17(2,3)15-4-6-16(7-5-15)19-13-10-14-8-11-18-12-9-14;/h4-7,14,18H,8-13H2,1-3H3;1H
• InChI Key： FZWDCVFENVOMRN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCCC2CCNCC2)=CC=1)(C)(C)C.Cl

Computed Properties

• Exact Mass: 297.1859422g/mol
• Monoisotopic Mass: 297.1859422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride

Research Briefing on 4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride (CAS: 1185299-88-0)

4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride (CAS: 1185299-88-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest research developments, applications, and potential therapeutic implications associated with this compound. The compound has garnered attention due to its unique structural properties and potential as a bioactive molecule in drug discovery.

Recent studies have focused on the synthesis and characterization of 4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride, with particular emphasis on its pharmacological properties. Researchers have explored its role as a potential modulator of specific biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. The compound's structural features, such as the tert-butylphenoxyethyl moiety and piperidine ring, contribute to its binding affinity and selectivity.

One of the key findings from recent research is the compound's potential application in neurological disorders. Preliminary in vitro and in vivo studies suggest that 4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride may exhibit neuroprotective effects by modulating synaptic transmission and reducing oxidative stress. These findings have sparked interest in further investigating its therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, the compound has also been studied for its potential role in oncology. Recent research indicates that it may interfere with cancer cell proliferation by targeting specific signaling pathways. For instance, studies have shown that the compound can inhibit the activity of kinases involved in cell cycle regulation, suggesting its potential as an anti-cancer agent. However, further preclinical and clinical studies are required to validate these findings.

The synthesis of 4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride has been optimized in recent years to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality. These advancements have facilitated its use in both academic and industrial research settings.

Despite the promising findings, challenges remain in the development of 4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential side effects need to be addressed in future studies. Researchers are also exploring the possibility of structural modifications to enhance its efficacy and reduce toxicity.

In conclusion, 4-{2-4-(tert-Butyl)phenoxyethyl}piperidine Hydrochloride (CAS: 1185299-88-0) represents a promising compound in the field of chemical biology and pharmaceutical research. Its potential applications in neurological disorders and oncology highlight its versatility as a bioactive molecule. Continued research efforts are essential to fully understand its mechanisms of action and therapeutic potential.